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Compound of Interest

Compound Name: AGK2

Cat. No.: B1665070 Get Quote

Essential Safety and Logistical Information for the Disposal of AGK2

AGK2, a selective inhibitor of SIRT2, requires careful handling and disposal to ensure

laboratory safety and environmental protection. This guide provides detailed, step-by-step

procedures for the proper disposal of AGK2, aligning with standard laboratory chemical waste

management practices. Adherence to these protocols is crucial for minimizing risks and

maintaining a safe research environment.

Immediate Safety Considerations
AGK2 is classified as a substance that causes serious eye irritation.[1] Appropriate personal

protective equipment (PPE), including safety glasses or goggles and gloves, should be worn at

all times when handling this compound. In case of eye contact, rinse cautiously with water for

several minutes and seek medical attention if irritation persists.[1]

Step-by-Step Disposal Procedure
The disposal of AGK2 must comply with federal, state, and local regulations for hazardous

waste. Under no circumstances should AGK2 be disposed of down the drain or in regular

trash.[1][2]

Waste Identification and Segregation:
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Treat all AGK2 waste, including pure compound, contaminated labware (e.g., pipette tips,

tubes), and solutions containing AGK2, as hazardous chemical waste.

Segregate AGK2 waste from other incompatible waste streams to prevent accidental

reactions.[3][4] Store it separately from acids, bases, and oxidizing agents.[3]

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.[3][4][5][6] The

container should be compatible with the chemical nature of AGK2. Plastic containers are

often preferred for chemical waste.[5]

The original product container can be used if it is in good condition.[3] If using a different

container, ensure it is appropriate for chemical waste and not a former food container.[3]

Label the container with the words "Hazardous Waste" and the full chemical name: "AGK2
(2-cyano-3-[5-(2,5-dichlorophenyl)-2-furanyl]-N-5-quinolinyl-2-propenamide)".[1][6] Do not

use abbreviations.[6]

Storage:

Store the sealed waste container in a designated and properly managed Satellite

Accumulation Area (SAA).[3][5] This area should be at or near the point of waste

generation.[5]

Ensure the waste container is kept closed except when adding waste.[3][4][5]

Weekly inspections of the SAA are recommended to check for any leaks or container

degradation.[3]

Disposal Request:

Once the waste container is full, or if it has been in storage for up to one year, arrange for

its disposal through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.[3][5][7]

Follow your institution's specific procedures for requesting a hazardous waste pickup.[5][7]

[8]
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Disposal of Empty Containers:

An empty container that held AGK2 should be managed as hazardous waste unless triple-

rinsed.

To decontaminate an empty container, triple rinse it with a suitable solvent (e.g., ethanol or

acetone) that can dissolve AGK2.[6][8]

The rinsate from this process must be collected and disposed of as hazardous waste.[6][8]

After triple-rinsing, deface or remove the original label, and the container may then be

disposed of as regular laboratory glass or plastic waste, in accordance with institutional

policies.[8]

Quantitative Data for AGK2
The following table summarizes key quantitative data for AGK2.

Property Value Reference

CAS Number 304896-28-4 [1][9][10]

Molecular Formula C₂₃H₁₃Cl₂N₃O₂ [10][11]

Molecular Weight 434.3 g/mol [10]

IC₅₀ (SIRT2) 3.5 µM [12][13][14]

IC₅₀ (SIRT1) 30 µM [12]

IC₅₀ (SIRT3) 91 µM [12]

Solubility (DMSO) ~1 mg/ml to 10 mg/mL [11][14]

Solubility (DMF) ~3 mg/ml [11]

Experimental Protocols
While specific experimental protocols for the disposal of AGK2 are not detailed in the provided

search results, the general protocol for handling hazardous chemical waste, as outlined above,
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is the standard and required methodology. The core principle is to prevent the release of the

chemical into the environment.

AGK2 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of AGK2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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